Cas no 1805606-78-3 (4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile
• CAS No: 1805606-78-3
• MF: C₉H₈F₃N₃
• MW: 215.175131797791
• CID: 4805790
• Update Time: 2025-06-11

4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile

• Inchi： 1S/C9H8F3N3/c10-8(11)7-5(4-14)3-6(1-2-13)15-9(7)12/h3,8H,1,4,14H2
• InChI Key： CYUAFFXSYULLML-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=CC(CC#N)=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile

Chemical Profile of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile (CAS No. 1805606-78-3)

4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1805606-78-3, is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of multiple fluorine atoms and an amine functional group makes it a valuable scaffold for further chemical modifications, enabling the development of novel bioactive entities.

The structural framework of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile incorporates several key features that contribute to its reactivity and functionality. The pyridine core is a well-established pharmacophore in medicinal chemistry, frequently found in active pharmaceutical ingredients (APIs) and biologically active compounds. The substitution pattern, particularly the electron-withdrawing effects of the fluorine atoms and the electron-donating amine group, fine-tunes the electronic properties of the molecule, influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated pyridines in drug design. Studies suggest that the incorporation of fluorine atoms can enhance metabolic stability, improve binding affinity to enzymes and receptors, and modulate pharmacokinetic properties. In particular, the 3-(difluoromethyl) moiety has been shown to increase lipophilicity and reduce susceptibility to metabolic degradation, making it an attractive feature for drug candidates.

Research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated the utility of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile as a building block for synthesizing small-molecule inhibitors targeting various therapeutic areas. For instance, derivatives of this compound have been investigated for their potential in inhibiting kinases, which are overexpressed in many cancers. The amine group provides a handle for further derivatization via amide or urea bond formation, allowing for the creation of highly specific inhibitors.

The 6-acetonitrile substituent adds another layer of functionality, enabling reactions such as nucleophilic substitution or condensation reactions that can lead to diverse structural outcomes. This versatility makes 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile a valuable intermediate in synthetic chemistry, particularly for constructing complex molecules with tailored biological properties.

In agrochemical applications, fluorinated pyridines have shown promise as intermediates in the development of novel pesticides and herbicides. The unique electronic properties conferred by fluorine atoms can enhance the efficacy of these compounds by improving their binding to biological targets in pests or weeds. Preliminary studies indicate that derivatives of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile typically involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key synthetic strategies include nucleophilic substitution at the fluorinated positions, followed by functional group transformations to introduce the amine and acetonitrile moieties. Advances in green chemistry have also led to the development of more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts.

The pharmacological profile of this compound is under active investigation by academic and industrial researchers. Initial studies have revealed potential applications in treating inflammatory diseases, where fluorinated pyridines have demonstrated anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. Additionally, the compound’s ability to cross the blood-brain barrier suggests its relevance in central nervous system (CNS) drug discovery.

From a regulatory perspective, 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile is subject to standard guidelines governing chemical substances used in research and development. Compliance with safety protocols ensures that researchers handling this compound can do so without compromising health or environmental standards. As part of ongoing research efforts, toxicity studies are being conducted to assess its safety profile further.

The future directions for research on 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile include exploring its role in developing next-generation therapeutics. By leveraging structure-activity relationship (SAR) studies, researchers aim to optimize its biological activity while improving pharmacokinetic properties such as solubility and bioavailability. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications.

In conclusion,4-(Aminomethyl)-3-(difluoromethyl)-2-fluoropyridine-6-acetonitrile (CAS No. 1805606-78-3) represents a promising chemical entity with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an ideal candidate for further exploration, offering opportunities to develop innovative treatments for various diseases while adhering to stringent safety and regulatory standards.